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Compound of Interest

Compound Name: 2-Pyridylethylamine hydrochloride

Cat. No.: B8803217

An In-depth Technical Guide to 2-
Pyridylethylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2-Pyridylethylamine hydrochloride. The information is intended to support
research, scientific, and drug development applications by presenting detailed data,
experimental methodologies, and relevant biological context in a clear and accessible format.

Physicochemical Properties

2-Pyridylethylamine hydrochloride, also known as 2-(2-Aminoethyl)pyridine dihydrochloride,
is the salt form of the histamine H1 receptor agonist, 2-Pyridylethylamine. The hydrochloride
form enhances the compound's stability and solubility in aqueous solutions.

Quantitative Data Summary

The physical and chemical properties of 2-Pyridylethylamine and its dihydrochloride salt are
summarized in the tables below. It is crucial to distinguish between the free base (CAS 2706-
56-1) and the dihydrochloride salt (CAS 3343-39-3) as their properties differ significantly.

Table 1: Properties of 2-Pyridylethylamine Dihydrochloride
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Property Value Source(s)
CAS Number 3343-39-3 N/A
Molecular Formula C7H12CI2N2 [1]
Molecular Weight 195.09 g/mol [1]
Appearance Off-white to light brown solid [1]
Melting Point 185-186 °C N/A
- Soluble to 100 mM in water

Solubility ) N/A

and 50 mM in DMSO

Not explicitly found for the

dihydrochloride, but the free
pKa N/A

base has pKal: 4.24 and

pKa2: 9.78

Stable under recommended

storage conditions;
Stability hygroscopic. Store desiccated [1]

at room temperature or -20°C

for long-term storage.

Table 2: Properties of 2-Pyridylethylamine (Free Base)

Property Value Source(s)
CAS Number 2706-56-1 N/A
Molecular Formula C7H10N:2 N/A
Molecular Weight 122.17 g/mol N/A
Appearance Clear colorless to yellow liquid N/A
Boiling Point 92-93 °C at 12 mmHg N/A
Density 1.021 g/mL at 25 °C N/A
Refractive Index n20/D 1.536 N/A
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Experimental Protocols

Detailed methodologies for key experiments are provided below. These represent standard
laboratory procedures for determining the physicochemical properties of amine hydrochlorides.

Melting Point Determination

The melting point of 2-Pyridylethylamine hydrochloride can be determined using a standard
capillary melting point apparatus.

Methodology:

Sample Preparation: A small amount of the crystalline 2-Pyridylethylamine hydrochloride
is finely ground and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

o Heating: The sample is heated at a steady rate of 1-2 °C per minute.

o Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample has melted are
recorded. This range is reported as the melting point.

» Calibration: The apparatus should be calibrated using standards with known melting points.

Sample Preparation Measurement Result

Grind Sample H Pack Capillary }—>

Place in Apparatus H Heat Slowly (1-2°C/min) H Observe & Record Range H Report Melting Point Range

Click to download full resolution via product page

Experimental workflow for melting point determination.

pKa Determination by Potentiometric Titration
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The acid dissociation constants (pKa) of 2-Pyridylethylamine can be determined by
potentiometric titration. This involves titrating a solution of the compound with a strong acid or
base and monitoring the pH.

Methodology:

» Solution Preparation: A known concentration of 2-Pyridylethylamine is dissolved in deionized
water. The ionic strength of the solution is kept constant by adding a neutral salt like KCI.

« Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a
magnetic stirrer.

« Titration: A standardized solution of a strong acid (e.g., HCI) is added in small, precise
increments. After each addition, the solution is allowed to equilibrate, and the pH is recorded.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa values correspond to the pH at the half-equivalence points. For a diprotic
base like 2-Pyridylethylamine, two equivalence points and two pKa values will be observed.

Biological Activity and Signaling Pathway

2-Pyridylethylamine is a selective agonist for the histamine H1 receptor.[2] The H1 receptor is a
G-protein coupled receptor (GPCR) that plays a crucial role in allergic and inflammatory
responses.

Histamine H1 Receptor Signhaling Pathway

Activation of the H1 receptor by an agonist like 2-Pyridylethylamine initiates a well-defined
intracellular signaling cascade. This pathway is primarily mediated by the Gq family of G
proteins.

Pathway Description:
e Agonist Binding: 2-Pyridylethylamine binds to the histamine H1 receptor on the cell surface.

e Gq Protein Activation: This binding event causes a conformational change in the receptor,
leading to the activation of the associated Gq protein. The alpha subunit of the Gq protein
exchanges GDP for GTP and dissociates from the beta-gamma subunits.
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Phospholipase C (PLC) Activation: The activated Gg-alpha subunit then activates the
enzyme phospholipase C (PLC).

Second Messenger Generation: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2),
a membrane phospholipid, into two second messengers: inositol trisphosphate (IP3) and
diacylglycerol (DAG).

Intracellular Calcium Release: IP3 diffuses into the cytoplasm and binds to IP3 receptors on
the endoplasmic reticulum, triggering the release of stored calcium ions (Caz*) into the
cytoplasm.

Protein Kinase C (PKC) Activation: The increased intracellular Ca2* concentration, along with
DAG, activates Protein Kinase C (PKC).

Downstream Effects: PKC and elevated intracellular Ca2* levels lead to various cellular
responses, including smooth muscle contraction, increased vascular permeability, and the
transcription of pro-inflammatory genes.
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Histamine H1 receptor signaling pathway activated by 2-Pyridylethylamine.
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Spectroscopic Data

While a comprehensive search was conducted, readily viewable experimental NMR (*H and
13C) and IR spectra for 2-Pyridylethylamine hydrochloride were not available in the public
domain at the time of this report. Researchers are advised to acquire this data experimentally
or consult specialized spectral databases.

Stability and Storage

2-Pyridylethylamine hydrochloride is a hygroscopic solid and should be stored in a tightly
sealed container in a dry and well-ventilated place.[1] For long-term storage, it is recommended
to keep the compound at -20°C.[1] The free base is air-sensitive and should be stored under an
inert atmosphere.

Safety Information

2-Pyridylethylamine and its hydrochloride salt are corrosive and can cause burns to the skin,
eyes, and respiratory tract. Appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, should be worn when handling this compound. Work should be
conducted in a well-ventilated fume hood. In case of contact, immediately flush the affected
area with plenty of water and seek medical attention.

This guide is intended for research purposes only and should not be used for diagnostic or
therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8803217#physical-and-chemical-properties-of-2-
pyridylethylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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